Cas no 729581-72-0 ([4-[(Z)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]phenyl] benzoate)

• Product Name: [4-[(Z)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]phenyl] benzoate
• CAS No: 729581-72-0
• MF: C₂₄H₁₅F₃N₂O₃
• MW: 436.382716417313
• CID: 6420569
• PubChem ID: 2405392
• Update Time: 2025-06-12

[4-[(Z)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]phenyl] benzoate Chemical and Physical Properties

Names and Identifiers

• Z56896606
• 729581-72-0
• EN300-26591396
• [4-[(Z)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]phenyl] benzoate
• 4-(2-cyano-2-{[3-(trifluoromethyl)phenyl]carbamoyl}eth-1-en-1-yl)phenyl benzoate

• Inchi： 1S/C24H15F3N2O3/c25-24(26,27)19-7-4-8-20(14-19)29-22(30)18(15-28)13-16-9-11-21(12-10-16)32-23(31)17-5-2-1-3-6-17/h1-14H,(H,29,30)/b18-13-
• InChI Key： MZHANFQMBKQIII-AQTBWJFISA-N
• SMILES： FC(C1C=CC=C(C=1)NC(/C(/C#N)=C\C1C=CC(=CC=1)OC(C1C=CC=CC=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 436.10347683g/mol
• Monoisotopic Mass: 436.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on [4-[(Z)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]phenyl] benzoate

Comprehensive Overview of [4-[(Z)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]phenyl] benzoate (CAS No. 729581-72-0)

The compound [4-[(Z)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]phenyl] benzoate (CAS No. 729581-72-0) is a highly specialized organic molecule with a unique structural framework. Its Z-configuration and incorporation of a trifluoromethyl group make it a subject of interest in pharmaceutical and material science research. The presence of a cyano group and a benzoate ester further enhances its reactivity, enabling applications in drug discovery and advanced material synthesis.

Recent studies highlight the growing demand for trifluoromethylated compounds due to their enhanced bioavailability and metabolic stability. This aligns with the increasing focus on precision medicine and targeted drug delivery systems, where CAS No. 729581-72-0 could play a pivotal role. Researchers are particularly intrigued by its potential as a kinase inhibitor or fluorescence probe, given its conjugated system and electron-withdrawing groups.

From a synthetic chemistry perspective, the Z-enone moiety in [4-[(Z)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]phenyl] benzoate offers versatile reactivity for Michael additions and cyclization reactions. This has sparked discussions in online forums about its utility in constructing heterocyclic scaffolds for agrochemicals or OLED materials. The compound's photophysical properties are also under investigation for potential use in bioimaging or sensors.

Environmental considerations are paramount in modern chemistry, and the fluorine atoms in this molecule raise questions about its ecological impact. However, its potential low persistence due to the ester linkage makes it an attractive candidate compared to perfluorinated compounds. This aspect resonates with the green chemistry movement and aligns with searches for sustainable fluorochemicals.

The structure-activity relationship (SAR) of this compound is frequently discussed in medicinal chemistry circles. Its anilino fragment suggests possible interactions with biological targets, while the benzoyloxy group may influence cell membrane permeability. These features correlate with trending searches about small molecule drug design and fragment-based drug discovery.

Analytical characterization of CAS No. 729581-72-0 typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F-NMR for the CF₃ group) and high-resolution mass spectrometry. The Z/E isomerism requires careful analysis, making it a case study for discussions about stereochemical determination in complex molecules.

In material science applications, the π-conjugated system of this compound shows promise for organic electronics. Researchers are exploring its charge transport properties, especially in context with the booming interest in flexible electronics and wearable sensors. The electron-deficient nature of the molecule due to the cyano and trifluoromethyl groups makes it particularly interesting for n-type semiconductor applications.

From a commercial perspective, the synthesis of [4-[(Z)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]phenyl] benzoate requires specialized fluorination techniques and stereoselective reactions. This has led to discussions about process optimization and scale-up challenges in pharmaceutical manufacturing forums, reflecting industry concerns about cost-effective synthesis of complex molecules.

The compound's crystal structure and polymorphism are additional areas of investigation, particularly regarding how the molecular packing affects its physicochemical properties. These studies contribute to the broader understanding of structure-property relationships in functional materials, a hot topic in both academic and industrial research settings.

As research continues, CAS No. 729581-72-0 exemplifies the intersection of medicinal chemistry and materials science. Its multifaceted applications address several contemporary scientific challenges, from drug discovery bottlenecks to next-generation electronic materials, making it a compound worth watching in coming years.